Benzyl 2,6-diazaspiro[3.5]nonane-6-carboxylate

• IUPAC Name: benzyl 2,6-diazaspiro[3.5]nonane-6-carboxylate
• InChI: InChI=1S/C15H20N2O2/c18-14(19-9-13-5-2-1-3-6-13)17-8-4-7-15(12-17)10-16-11-15/h1-3,5-6,16H,4,7-12H2
• InChI Key: DMGJJLCZUUDTBP-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CNC2)CN(C1)C(=O)OCC3=CC=CC=C3
• Molecular Formula: C15H20N2O2
• DSSTOX Substance ID: DTXSID00657790
• Molecular Weight: 260.33 g/mol
• CAS RN: 1086394-81-1

Description

Benzyl 2,6-diazaspiro[3.5]nonane-6-carboxylate is a chemical compound with the molecular formula C15H20N2O2. It is used in various chemical reactions and can be supplied by several manufacturers.

Molecular Structure Analysis

The molecular structure of Benzyl 2,6-diazaspiro[3.5]nonane-6-carboxylate is characterized by a spirocyclic structure, which includes a benzyl group attached to a diazaspiro[3.5]nonane ring and a carboxylate group.

Physical And Chemical Properties Analysis

Benzyl 2,6-diazaspiro[3.5]nonane-6-carboxylate has a molecular weight of 260.33. Other physical and chemical properties such as melting point, boiling point, and density were not available in the searched resources.

Scientific Research Applications

Benzodiazepine Derivatives and Their Applications

Benzodiazepines and their derivatives, including compounds like 2,3-Benzodiazepines, have been extensively studied for their biological activities. These compounds have shown potential in various therapeutic areas, such as anticancer, anti-inflammatory, antioxidant, and antiviral treatments. The exploration of benzodiazepine analogues highlights the ongoing interest in developing new medicines from heterocyclic ring systems, especially for diseases currently lacking effective treatments (Földesi, Volk, & Milen, 2018).

Supramolecular Chemistry and Nanotechnology

Benzene-1,3,5-tricarboxamides (BTAs) demonstrate the versatility of benzene derivatives in supramolecular chemistry. Their ability to self-assemble into nanometer-sized structures due to hydrogen bonding and their multivalent nature have implications in nanotechnology and biomedical applications. This suggests that similar benzyl derivatives could find applications in designing new materials for technological and medical use (Cantekin, de Greef, & Palmans, 2012).

Synthetic Methodologies

The synthesis of complex organic compounds, including those with benzodiazepine structures, is crucial for the development of new drugs and materials. Studies on practical syntheses of key intermediates, such as 2-Fluoro-4-bromobiphenyl, provide valuable insights into the methodologies that could be applied to synthesize benzyl 2,6-diazaspiro[3.5]nonane-6-carboxylate and related compounds, enabling their further exploration in various scientific applications (Qiu, Gu, Zhang, & Xu, 2009).

Environmental Considerations

The environmental fate and degradation of benzodiazepines and their derivatives are of significant concern, given their widespread use and potential as emerging contaminants. Understanding the environmental behavior of these compounds can inform their safe use and disposal, minimizing ecological impacts. Research into the occurrence, removal, and transformation of benzodiazepines in water treatment processes underscores the importance of environmental stewardship in the application of these chemicals (Kosjek et al., 2012).

Safety and Hazards

When handling Benzyl 2,6-diazaspiro[3.5]nonane-6-carboxylate, it is recommended to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes. Use personal protective equipment, wear chemical impermeable gloves, and ensure adequate ventilation.